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Compound of Interest

Compound Name: CAY10406

Cat. No.: B3026438 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: CAY10406 is a potent, selective inhibitor of caspase-3 and caspase-7, key effector

enzymes in the apoptotic signaling pathway.[1][2] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible results in downstream biological

assays. This document provides a detailed protocol for the preparation, storage, and handling

of CAY10406 stock solutions.

Quantitative Data Summary
The physical and solubility properties of CAY10406 are summarized below. This data is

essential for calculating the required mass for stock solution preparation and selecting the

appropriate solvent for your experimental needs.
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Property Value Reference

Formal Name

(S)-1-benzyl-5-(1-[2-(phenoxy-

p-trifluoromethyl)-pyrrolidynyl]-

sulfonyl)-isatin

[1]

Molecular Formula C₂₇H₂₃F₃N₂O₅S [1]

Formula Weight 544.5 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility (approx.)

DMF: 25 mg/mLDMSO: 10

mg/mLDMF:PBS (pH 7.2)

(1:2): 0.5 mg/mLEthanol: 0.05

mg/mL

[1]

Storage Temperature -20°C [1]

Stability
≥ 4 years (when stored as a

solid at -20°C)
[1]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10406 using Dimethyl

Sulfoxide (DMSO) as the solvent. DMSO is a common solvent for in vitro studies; however, the

choice of solvent should always be guided by the specific requirements of the downstream

application and the tolerance of the biological system to the solvent.

Materials and Equipment
CAY10406 (crystalline solid)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance
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Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil)

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Calculation
To prepare a 10 mM stock solution, the required mass of CAY10406 is calculated using its

formula weight (FW = 544.5 g/mol ).

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x FW ( g/mol ) / 1000

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 1 mL x 10 mM x 544.5 g/mol / 1000 = 5.45 mg

Step-by-Step Procedure
Preparation: Before starting, allow the vial of CAY10406 to equilibrate to room temperature

for at least 15-20 minutes to prevent condensation.

Weighing: Carefully weigh out 5.45 mg of CAY10406 solid using an analytical balance and

transfer it to a sterile microcentrifuge tube or cryovial.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the CAY10406
solid.

Dissolution: Cap the tube tightly and vortex the solution thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid

dissolution if necessary. Visually inspect the solution against a light source to ensure no

particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL or 50 µL) in sterile,

light-protected cryovials.
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Storage: Store the aliquots at -20°C.[1] Properly stored, the solid compound is stable for at

least four years.[1]

Visualized Workflows and Pathways
Signaling Pathway of CAY10406 Target
CAY10406 is an inhibitor of effector caspases-3 and -7, which are central executioners of

apoptosis. The diagram below illustrates their position in the intrinsic apoptotic pathway.
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Caption: Intrinsic apoptosis pathway showing inhibition of Caspase-3/7 by CAY10406.
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Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical flow of the protocol for preparing the CAY10406
stock solution.
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Caption: Workflow for preparing CAY10406 stock solution.

Safety Precautions
CAY10406 is for research use only and is not for human or veterinary use.[1] It should be

considered hazardous until further information is available.[3][4][5] Standard laboratory safety

practices should be employed. Use appropriate personal protective equipment (PPE), including

a lab coat, gloves, and safety glasses. Handle the compound in a well-ventilated area or a

chemical fume hood. Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CAY10406 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026438#how-to-prepare-a-stock-solution-of-
cay10406]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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